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Compound of Interest

Compound Name: Tibeglisene

CAS No.: 134993-74-1

Cat. No.: B159853

Get Quote

Abstract & Scope
This technical guide details the standardized protocol for solubilizing Tibeglisene (BM 13907),

a pentynoic acid derivative and potent insulin sensitizer, in Dimethyl Sulfoxide (DMSO). Unlike

standard thiazolidinediones, Tibeglisene presents unique physiochemical properties requiring

precise handling to prevent hydrolytic degradation and precipitation during aqueous transfer.

This document provides researchers with a self-validating workflow for preparing, storing, and

diluting Tibeglisene to ensure experimental reproducibility in metabolic and glucose-transport

assays.

Compound Profile & Physiochemical Data
Before initiating solubilization, verify the specific batch data on your Certificate of Analysis

(CoA). The values below represent the standard reference data for Tibeglisene.
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Parameter Technical Specification

Compound Name Tibeglisene

Synonyms
BM 13907; (±)-5-(p-chlorophenyl)-2-(p-

tolylsulfonyl)-4-pentynoic acid

Molecular Formula

Molecular Weight 362.83 g/mol

Physical State White to off-white crystalline solid

Primary Solvent DMSO (Dimethyl Sulfoxide)

Solubility Limit (DMSO) mg/mL (approx. 55 mM)

Solubility (Water) Negligible (Hydrophobic)

Storage (Solid) -20°C (Desiccated)

Core Protocol: Preparation of 10 mM Stock Solution
Objective: Prepare 1 mL of a 10 mM Tibeglisene stock solution. Rationale: A 10 mM

concentration allows for easy 1:1000 dilution to reach a working concentration of 10

M (a common bioactive range for insulin sensitizers) while keeping the final DMSO
concentration at a non-toxic 0.1%.

Materials Required
Tibeglisene solid (equilibrated to Room Temperature).

Anhydrous DMSO (Grade

99.9%, water content

).

Amber glass vials (borosilicate) with PTFE-lined caps.

Analytical balance (readability 0.01 mg).
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Vortex mixer.

Calculation Logic
To ensure accuracy, we calculate the mass required for a specific volume rather than adding

volume to a fixed mass.

Target Concentration (

): 10 mM (

mol/L)

Target Volume (

): 1 mL (

L)

Molecular Weight (

): 362.83 g/mol [1]

Step-by-Step Workflow
Equilibration: Remove the Tibeglisene vial from -20°C storage and place it in a desiccator.

Allow it to warm to room temperature (approx. 30 mins) before opening.

Scientific Causality: Opening a cold hydrophobic compound in humid air causes

condensation. Moisture introduction leads to hydrolysis of the sulfonyl moiety over time.

Weighing: Weigh approximately 3.63 mg of Tibeglisene into a sterile amber glass vial.

Record the exact mass (e.g., if you weigh 3.80 mg, you must adjust the DMSO volume).

Solvent Addition: Calculate the exact volume of DMSO required for the weighed mass:

Example: If mass = 3.80 mg

Add 1047
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L DMSO.

Solubilization: Add the calculated volume of anhydrous DMSO. Vortex vigorously for 30-60

seconds.

Visual Check: The solution should be crystal clear. If particles persist, sonicate in a water

bath at 37°C for 5 minutes.

Aliquot & Storage: Do not store the bulk solution. Aliquot 50-100

L into micro-vials. Flash freeze in liquid nitrogen (optional but recommended) and store at
-20°C or -80°C.

Visualization: Stock Preparation Workflow
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Figure 1: Critical workflow for preventing moisture contamination and ensuring accurate

molarity.

Aqueous Dilution & The "Crash" Phenomenon
Tibeglisene is highly hydrophobic. Rapid addition of the stock to aqueous media (culture

medium, PBS) can cause the compound to precipitate ("crash out") as invisible micro-crystals,

leading to false-negative biological results.

The "Intermediate Dilution" Method:

Goal: 10

M final concentration in cell media.
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Step A (Pre-dilution): Dilute the 10 mM DMSO stock 1:10 into culture medium without serum

(or PBS) to create a 1 mM intermediate.

Technique: Add DMSO stock dropwise to the vortexing medium.

Step B (Final Dilution): Dilute the 1 mM intermediate 1:100 into the final assay volume.

Result: This stepwise gradient reduces the kinetic shock of polarity change, minimizing

precipitation risk.

Biological Context: Mechanism of Action
Tibeglisene functions as an insulin sensitizer, distinct from the sulfonylurea class despite the

sulfonyl group in its structure. It modulates glucose transport activity, likely via PPAR-

dependent pathways or direct modulation of glucose carrier translocation.
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Figure 2: Simplified pharmacodynamic pathway of Tibeglisene-induced glucose uptake.

Troubleshooting & FAQs
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Issue Probable Cause Corrective Action

Precipitate forms upon thawing
DMSO is hygroscopic and

absorbed water.

Warm to 37°C. If solid persists,

the DMSO is hydrated; discard

and prepare fresh with

anhydrous DMSO.

Cytotoxicity in control wells DMSO concentration > 0.5%.

Ensure final DMSO

concentration is

. Include a "Vehicle Only"

control.

Inconsistent IC50/EC50 data Compound adhered to plastic.

Use glass or low-binding

polypropylene tips/plates for

the intermediate dilution steps.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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